Cas no 73466-15-6 (D-Valine,3-(nitrosothio)-)

D-Valine,3-(nitrosothio)- structure
D-Valine,3-(nitrosothio)- structure
Product Name:D-Valine,3-(nitrosothio)-
CAS No:73466-15-6
MF:C5H10N2O3S
MW:178.209499835968
CID:565785
PubChem ID:126366
Update Time:2025-04-19

D-Valine,3-(nitrosothio)- Chemical and Physical Properties

Names and Identifiers

    • D-Valine,3-(nitrosothio)-
    • S-nitrosopenicillamine
    • D-Valine, 3-(nitrosothio)-
    • 73466-15-6
    • S-Nitroso-3-mercaptovaline
    • DTXSID60994214
    • SCHEMBL3690950
    • 3-(Nitrososulfanyl)valine
    • Inchi: 1S/C5H10N2O3S/c1-5(2,11-7-10)3(6)4(8)9/h3H,6H2,1-2H3,(H,8,9)/t3-/m0/s1
    • InChI Key: QLPXHECKUSZTMH-VKHMYHEASA-N
    • SMILES: S(C(C)(C)[C@H](C(=O)O)N)N=O

Computed Properties

  • Exact Mass: 178.041
  • Monoisotopic Mass: 178.041
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.8
  • Topological Polar Surface Area: 118Ų

Experimental Properties

  • Density: 1.43
  • Melting Point: 130 DEG C
  • Boiling Point: 304.2°C at 760 mmHg
  • Flash Point: 137.8°C
  • Refractive Index: 1.574
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